Triazane

• Molecular Formula: H5N3
• Molecular Weight: 47.06 g/mol
• IUPAC Name: triazane
• InChI: InChI=1S/H5N3/c1-3-2/h3H,1-2H2
• InChI Key: PYHOFAHZHOBVGV-UHFFFAOYSA-N
• SMILES: NNN
• CAS No.: 14451-01-5

Description

Triazane is a nitrogen hydride.

Scientific Research Applications

Detection and Analysis of Triazane

This compound (N3H5) has been detected in the gas phase, representing a higher order nitrogen hydride of ammonia and hydrazine. This discovery is significant for understanding the stability of single-bonded chains of nitrogen atoms and its potential as a key intermediate in hydrogen-nitrogen chemistry. This compound shows stability with a nitrogen-nitrogen bond slightly shorter than that of hydrazine, and a lifetime exceeding 6±2 μs at 170 K (Förstel et al., 2015).

Thermodynamic Properties

Studies on the thermodynamic properties of this compound, including calculations of optimized geometries, infrared vibrations, enthalpy of formation, and enthalpy of combustion, have been conducted. These studies provide insights into the chemical behavior and potential applications of this compound in various fields (Richard & Ball, 2008).

Synthetic Chemistry Applications

This compound is a versatile building block in organic synthesis, often viewed as a safe equivalent of diazonium salt. It finds applications in preparative chemistry, medicinal chemistry, and as a removable directing group in C-H functionalization. This compound's utility extends to precursor roles for aryl cation/radical generation (Liu et al., 2023).

Multimodal Reactivity in Chemistry

Triazanes exhibit unique N-H bond properties, serving as protons, hydrides, or hydrogen atom donors. This multimodal reactivity enables the formation of N-cations, N-anions, or N-radicals from the same species, offering diverse applications in synthetic and materials chemistry (Koronatov et al., 2022).

Supramolecular and Coordination Chemistry

Triazoles, related to this compound, show diverse supramolecular interactions, enabling applications in supramolecular and coordination chemistry. These interactions include complexation of anions through hydrogen and halogen bonding, offering pathways for anion recognition, catalysis, and photochemistry (Schulze & Schubert, 2014).

Structural Studies

The isomerization mechanism and conformation transformation of this compound have been studied using quantum chemistry computation. These studies provide insights into the energy-conformation relationship and the behavior of nitrogen-nitrogen and nitrogen-hydrogen bonds, which is crucial for understanding and manipulating its chemical properties (Ying, 2008).